Cas no 10524-01-3 (4-Chloro-3-methyl-1-butene)

• Product Name: 4-Chloro-3-methyl-1-butene
• CAS No: 10524-01-3
• MF: C₅H₉Cl
• MW: 104.577960729599
• CID: 2657140
• PubChem ID: 543791
• Update Time: 2025-06-07

4-Chloro-3-methyl-1-butene Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-methyl-1-butene
• 4-chloro-3-methylbut-1-ene
• DTXCID40288729
• SCHEMBL3401344
• DTXSID60337642
• EN300-673942
• AKOS006383626
• 10524-01-3
• 1-Butene, 4-chloro-3-methyl-

• Inchi： 1S/C5H9Cl/c1-3-5(2)4-6/h3,5H,1,4H2,2H3
• InChI Key： ZFXHRKNMXMGZNU-UHFFFAOYSA-N
• SMILES： ClCC(C=C)C

Computed Properties

• Exact Mass: 104.0392780Da
• Monoisotopic Mass: 104.0392780Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 41.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.9000
• Boiling Point: 103.83°C (estimate)
• Refractive Index: 1.4300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides

Additional information on 4-Chloro-3-methyl-1-butene

Comprehensive Overview of 4-Chloro-3-methyl-1-butene (CAS No. 10524-01-3)

4-Chloro-3-methyl-1-butene (CAS No. 10524-01-3) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and materials science. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it valuable for various applications, from pharmaceuticals to industrial processes. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential applications of 4-Chloro-3-methyl-1-butene, supported by the latest research findings.

Molecular Structure and Physical Properties

The molecular formula of 4-Chloro-3-methyl-1-butene is C₅H₉Cl. It consists of a four-carbon chain with a double bond between the first and second carbon atoms and a chlorine atom attached to the fourth carbon. Additionally, a methyl group is attached to the third carbon atom. This structure imparts specific physical properties to the compound, such as its boiling point, solubility, and reactivity.

The boiling point of 4-Chloro-3-methyl-1-butene is approximately 76°C at standard atmospheric pressure. It is slightly soluble in water but highly soluble in organic solvents such as ethanol and acetone. These properties make it suitable for use in various chemical reactions and processes where solubility and volatility are critical factors.

Synthesis Methods

The synthesis of 4-Chloro-3-methyl-1-butene can be achieved through several routes, each with its advantages and limitations. One common method involves the reaction of 3-methylbutanenitrile with hydrogen chloride in the presence of a catalyst. This reaction proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product.

An alternative approach involves the dehydrohalogenation of 4-chloro-3-methylbutanenitrile using a strong base such as sodium hydroxide or potassium hydroxide. This method is particularly useful for producing high-purity 4-Chloro-3-methyl-1-butene, which is essential for applications requiring stringent purity standards.

Applications in Pharmaceuticals and Materials Science

4-Chloro-3-methyl-1-butene has found applications in various fields due to its unique chemical properties. In pharmaceutical research, it serves as an intermediate in the synthesis of drugs with diverse therapeutic effects. For instance, recent studies have explored its use in the development of novel antiviral agents and anticancer drugs.

In materials science, 4-Chloro-3-methyl-1-butene is used as a monomer in polymerization reactions to produce specialized polymers with tailored properties. These polymers find applications in coatings, adhesives, and advanced materials for electronic devices.

Environmental Impact and Safety Considerations

The environmental impact and safety considerations of chemicals are crucial aspects that must be addressed to ensure their responsible use. Research on the environmental fate and toxicity of 4-Chloro-3-methyl-1-butene is ongoing, with initial studies indicating that it has low toxicity to aquatic organisms when used within recommended concentrations.

To ensure safe handling and storage, it is important to follow standard laboratory practices and guidelines provided by regulatory bodies such as OSHA (Occupational Safety and Health Administration) and EPA (Environmental Protection Agency). Proper ventilation, personal protective equipment (PPE), and spill containment measures should be implemented to minimize risks.

Conclusion

4-Chloro-3-methyl-1-butene (CAS No. 10524-01-3) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique molecular structure confers specific physical properties that make it suitable for use in pharmaceuticals, materials science, and other fields. Ongoing research continues to uncover new possibilities for its application, underscoring its importance in modern chemistry.